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Compound of Interest

Compound Name: 3-Butenenitrile

Cat. No.: B123554

An In-depth Technical Guide to 3-Butenenitrile: Synonyms, Properties, Synthesis, and
Biological Activity

Introduction

3-Butenenitrile, a versatile organic compound, holds significance in various scientific and
industrial domains. This technical guide provides a comprehensive overview of its
nomenclature, chemical and physical properties, detailed synthesis protocols, and its
mechanisms of biological action, particularly its neurotoxic effects. This document is intended
for researchers, scientists, and professionals in drug development and related fields.

Synonyms and Alternative Names

3-Butenenitrile is known by several names in scientific literature and commerce. A
comprehensive list of its synonyms and identifiers is provided below.
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Identifier Type Value
IUPAC Name but-3-enenitrile
CAS Number 109-75-1

Common Synonyms

Allyl cyanide, Vinylacetonitrile, 3-Cyano-1-

propene, Allylnitrile

Other Names

1-Butene-4-nitrile, 3-Butenonitrile, 3-
Butenylnitrile, 3-Cyanopropene, Propene-3-

nitrile, B-Butenonitrile, Acetonitrile, vinyl-

Chemical Formula

C4H5N

InChl Key

SINALLRHIVGIBI-UHFFFAOYSA-N

SMILES

C=CCC#N

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Butenenitrile is presented in the

following table.

Property Value

Molecular Weight 67.09 g/mol

Appearance Colorless liquid

Odor Onion-like

Boiling Point 116-121 °C

Melting Point -87 °C

Density 0.834 g/mL at 25 °C

Solubility Not miscible in water. Soluble in alcohol and
ether.

Flash Point 23°C

Refractive Index

1.406 (20 °C, 589 nm)
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Experimental Protocols

Synthesis of 3-Butenenitrile from Allyl Bromide and
Cuprous Cyanide

This protocol is adapted from a well-established procedure in Organic Syntheses and provides
a reliable method for the laboratory-scale synthesis of 3-Butenenitrile.[1]

Materials:

Allyl bromide (220 g, 1.83 moles)

e Dry cuprous cyanide (170 g, 1.9 moles)

e |ce-water bath

o Water bath

e Oil bath

e 1-L round-bottomed flask

e Mechanical stirrer

o Condenser

Distillation apparatus

Procedure:

e Reaction Setup: In a 1-L round-bottomed flask equipped with a condenser and a mechanical
stirrer, place 220 g (1.83 moles) of allyl bromide and 170 g (1.9 moles) of dry cuprous
cyanide.[1]

« Initiation of Reaction: Heat the mixture in a water bath and rotate the stirrer slowly by hand.
The reaction is expected to start within 15 to 30 minutes.[1]
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» Reaction Control: The reaction is vigorous once it begins. At this point, replace the heating
bath with a cooling mixture of ice and water to prevent the loss of product through the
condenser.[1]

o Completion of Reaction: After the initial vigorous reaction subsides, replace the cooling bath
with the water bath. Start the mechanical stirrer and continue heating until no more allyl
bromide refluxes. This step typically takes about one hour.[1]

« Distillation: Set up the condenser for distillation. Distill the allyl cyanide from the reaction
flask by heating it in an oil bath with continuous stirring.[1]

 Purification: Upon redistillation, the 3-Butenenitrile is obtained in a pure form, boiling at
116-121 °C with minimal loss. The expected yield is between 98-103 g, which corresponds
to an 80-84% theoretical yield.[1]

Experimental Workflow for Synthesis
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Workflow for the Synthesis of 3-Butenenitrile
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Proposed Mechanism of 3-Butenenitrile Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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